Cas no 848287-03-6 (3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one)

• Product Name: 3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one
• CAS No: 848287-03-6
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 6170904
• PubChem ID: 2674585
• Update Time: 2025-06-08

3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 848287-03-6
• 3-(furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one
• EN300-26597730
• AKOS017070984
• HMS2726D17
• SMR000372160
• Z29528585
• MLS000760857
• CHEMBL1492453
• 3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C19H20N2O4S/c22-19(9-8-18-7-4-15-25-18)20-11-13-21(14-12-20)26(23,24)16-10-17-5-2-1-3-6-17/h1-10,15-16H,11-14H2/b9-8+,16-10+
• InChI Key： FNEJMNOWECBJGD-OFZPYADDSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(/C=C/C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.11437830g/mol
• Monoisotopic Mass: 372.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one

Exploring the Potential of 3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 848287-03-6) in Modern Research

In the ever-evolving landscape of chemical research, 3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 848287-03-6) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and piperazine moieties, is gaining attention for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could unlock novel therapeutic or functional properties.

The compound's sulfonyl and vinyl groups contribute to its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its role in the development of small-molecule inhibitors and bioactive probes, aligning with the growing demand for targeted drug discovery. Its furan ring, a common motif in natural products, further enhances its appeal in the search for sustainable chemistry solutions—a topic dominating scientific discourse amid global environmental concerns.

One of the most searched questions in this domain is: "How does 3-(Furan-2-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one interact with biological targets?" Preliminary data suggest its potential as a kinase modulator, a hot topic given the rise of precision medicine. Additionally, its electrophilic properties make it a candidate for covalent drug design, a trend fueled by the success of covalent inhibitors like those used in oncology.

From a materials perspective, the compound’s conjugated system (due to the α,β-unsaturated ketone) sparks interest in organic electronics. Researchers are investigating its optical properties for potential use in OLEDs or sensors, tapping into the booming wearable technology market. Its piperazine sulfone fragment also aligns with the search for high-performance polymers, addressing industrial needs for lightweight, durable materials.

In summary, CAS No. 848287-03-6 represents a multifaceted tool for innovation. Whether in drug discovery, where structure-activity relationship (SAR) studies are paramount, or in materials science, where molecular engineering drives progress, this compound offers a compelling case for further exploration. As the scientific community prioritizes green chemistry and AI-driven molecular design, derivatives of this scaffold may soon answer pressing challenges in health and technology.